1-Benzyl-5-bromo-6-fluorobenzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-5-bromo-6-fluorobenzimidazole is a chemical compound with the CAS Number: 1314988-10-7 and Linear Formula: C14H10BrFN2 .
Synthesis Analysis
Benzimidazole synthesis involves the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles . Various o-phenylenediamines and N-substituted formamides can be used as C1 sources in a zinc-catalyzed cyclization . D-Glucose can also be used as an efficient C1 synthon in the synthesis of benzimidazoles from o-phenylenediamines via an oxidative cyclization strategy .Molecular Structure Analysis
The molecular formula of this compound is C14H10BrFN2 .Scientific Research Applications
Antiviral Research
1-Benzyl-5-bromo-6-fluorobenzimidazole derivatives have been investigated for their antiviral properties. For instance, a study on fluorobenzimidazole analogs, including those with bromo and fluoro groups, showed promising in vitro activity against HCV genotypes and variants resistant to first-generation inhibitors (Randolph et al., 2016). Similarly, another study synthesized benzimidazole-coumarin conjugates and identified compounds with significant inhibitory activity against the hepatitis C virus (Hwu et al., 2008).
Antimicrobial and Antifungal Agents
Several studies have explored the use of this compound derivatives as potential antimicrobial and antifungal agents. A research synthesized benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, showing good antimicrobial and antioxidant activities (Menteşe et al., 2015). Another study synthesized novel fluorobenzimidazole derivatives and evaluated them for antibacterial and antifungal potential, with some showing promising results against Gram-negative bacterial strains (Joshi et al., 2019).
Anticancer Research
Benzimidazole derivatives, including those with bromo and fluoro substituents, have been studied for their potential as anticancer agents. A study synthesized bis-benzimidazolium salts and assessed their anti-proliferation efficacy on human colon cancer cell line, showing significant cytotoxicity (Haque et al., 2012).
Enzymatic Studies
These compounds have also been used in enzymatic studies. For example, the synthesis and study of 5,6-disubstituted benzimidazole ribonucleosides investigated their substrate properties for E. coli purine nucleoside phosphorylase, providing insights into the active site of the enzyme (Konstantinova et al., 2011).
Chemical Synthesis and Reactivity
Research in chemical synthesis has explored the reactivity and synthesis of benzimidazole derivatives. A study on the derivatives of imidazole with potentially labile groupings at the N-atom highlights the synthesis methods and reactivity of these compounds (Mar'yanovskii et al., 1970).
Mechanism of Action
Properties
IUPAC Name |
1-benzyl-5-bromo-6-fluorobenzimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrFN2/c15-11-6-13-14(7-12(11)16)18(9-17-13)8-10-4-2-1-3-5-10/h1-7,9H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZHHXIVITKECOT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NC3=CC(=C(C=C32)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrFN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90716507 |
Source
|
Record name | 1-Benzyl-5-bromo-6-fluoro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1314988-10-7 |
Source
|
Record name | 1H-Benzimidazole, 5-bromo-6-fluoro-1-(phenylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1314988-10-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Benzyl-5-bromo-6-fluoro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.